Cas no 2229502-03-6 (1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine)
1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine
- 2229502-03-6
- [1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine
- EN300-1729048
-
- Inchi: 1S/C12H17N3/c1-12(2,13-3)7-9-5-4-6-10-8-14-15-11(9)10/h4-6,8,13H,7H2,1-3H3,(H,14,15)
- InChI Key: XMLJJTOYFUNHPD-UHFFFAOYSA-N
- SMILES: N(C)C(C)(C)CC1C=CC=C2C=NNC=12
Computed Properties
- Exact Mass: 203.142247555g/mol
- Monoisotopic Mass: 203.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.7Ų
1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729048-0.05g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1729048-0.1g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1729048-0.25g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1729048-0.5g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1729048-1.0g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1729048-2.5g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1729048-5.0g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1729048-10.0g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 10g |
$5037.0 | 2023-05-26 | ||
| Enamine | EN300-1729048-1g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1729048-5g |
[1-(1H-indazol-7-yl)-2-methylpropan-2-yl](methyl)amine |
2229502-03-6 | 5g |
$3396.0 | 2023-09-20 |
1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine
Introduction to 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229502-03-6)
1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine, with the CAS number 2229502-03-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The molecular structure of 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine is characterized by a central indazole ring attached to a substituted propyl group and a methylamine moiety. The indazole ring, a five-membered heterocycle with a nitrogen atom at positions 1 and 3, is a key pharmacophore that contributes to the compound's biological activity. The presence of the methylamine group adds further complexity and potential for interaction with various biological targets.
Recent studies have highlighted the potential of 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine has also demonstrated potential as an anti-cancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are known to be dysregulated in many types of cancer.
The neuroprotective properties of 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and protect against neuronal cell death. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.
The pharmacokinetic profile of 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine has been studied in both in vitro and in vivo models. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity for target proteins make it an attractive candidate for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine in human subjects. Early results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 1-(1H-indazol-7-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229502-03-6) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and diverse biological activities make it an exciting area of research in medicinal chemistry. As further studies continue to elucidate its mechanisms of action and clinical potential, it is likely that this compound will play an important role in the development of new treatments for various diseases.
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